5-bromo-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H24BrN3O3/c1-22-9-11-23(12-10-22)16(14-3-5-15(25-2)6-4-14)13-21-19(24)17-7-8-18(20)26-17/h3-8,16H,9-13H2,1-2H3,(H,21,24)
• InChI Key: IJVFHSIYLFIPHU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=C(O2)Br)C3=CC=C(C=C3)OC
• Molecular Formula: C19H24BrN3O3
• Molecular Weight: 422.3 g/mol

Description

5-bromo-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H24BrN3O3 and its molecular weight is 422.323. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents Development

A notable application of structurally related compounds to "5-bromo-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide" is in the development of antiprotozoal agents. For instance, Ismail et al. (2004) synthesized a series of compounds, including those structurally similar to the chemical , which showed strong DNA affinities and exhibited potent in vitro activities against T. b. rhodesiense and P. falciparum, as well as excellent in vivo activity in a trypanosomal mouse model (Ismail et al., 2004). This research highlights the potential of such compounds in developing treatments for protozoal infections.

Synthesis and Biological Activity

The synthesis of related compounds also explores their potential biological activities. Siddiqa et al. (2022) described the synthesis of N-(4-bromophenyl)furan-2-carboxamide and its analogues, demonstrating significant in vitro anti-bacterial activities against drug-resistant bacteria. This suggests a broader application of the compound's structural framework in developing new antimicrobial agents (Siddiqa et al., 2022).

PET Imaging Applications

Another research application is in PET imaging to study brain receptors. Katoch-Rouse et al. (2003) developed a radiotracer, closely related structurally to "5-bromo-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide", for the study of CB1 cannabinoid receptors in the brain via positron emission tomography. This showcases the compound's relevance in neuroscience and pharmacological research (Katoch-Rouse & Horti, 2003).

Neuroinflammation Studies

Furthermore, the compound's analogs are being studied for their role in imaging microglia and assessing neuroinflammation, offering insights into various neuropsychiatric disorders. Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker, indicating the compound's utility in studying neuroinflammation and aiding in the development of new therapeutics (Horti et al., 2019).